Cas no 1892860-69-3 (2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid)

• Product Name: 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid
• CAS No: 1892860-69-3
• MF: C₁₃H₁₆BrNO₄
• MW: 330.174443244934
• CID: 6137649
• PubChem ID: 117111574
• Update Time: 2025-10-30

2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid
• 1892860-69-3
• 2-(4-bromo-3-{[(tert-butoxy)carbonyl]amino}phenyl)acetic acid
• EN300-1890035

• Inchi： 1S/C13H16BrNO4/c1-13(2,3)19-12(18)15-10-6-8(7-11(16)17)4-5-9(10)14/h4-6H,7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： CHOXEJZIAAEXAV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(=O)O)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.02627g/mol
• Monoisotopic Mass: 329.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid

Introduction to 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid (CAS No. 1892860-69-3)

2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid (CAS No. 1892860-69-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of phenylacetic acid, characterized by the presence of a bromo and tert-butoxycarbonyl (Boc) substituent on the aromatic ring. The unique structural features of this compound make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The bromine atom in the compound's structure plays a crucial role in its reactivity and biological activity. Brominated compounds are known for their ability to participate in a wide range of chemical reactions, including nucleophilic substitution and coupling reactions. These properties make 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid an excellent starting material for the synthesis of more complex molecules, such as those used in drug discovery and development.

The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis to mask amino functionalities. This group can be readily removed under acidic conditions, allowing for the controlled release of the amino group. The presence of the Boc group in 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid ensures that the amino functionality remains inert during synthetic manipulations, which is essential for maintaining the integrity and purity of the final product.

Recent studies have highlighted the potential of 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid could serve as a lead compound for the development of new drugs targeting these diseases.

In addition to its potential therapeutic applications, 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid has also been studied for its use in chemical biology. Researchers at leading institutions have utilized this compound to probe cellular processes and pathways, providing valuable insights into the mechanisms underlying various biological phenomena. The ability to manipulate and study these processes at the molecular level is crucial for advancing our understanding of complex diseases and developing effective treatments.

The synthesis of 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid involves several well-established synthetic routes. One common approach involves the bromination of an appropriately substituted phenylacetic acid derivative followed by protection of the amino group with a Boc moiety. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.

From a safety perspective, 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored and used with proper precautions to prevent exposure and ensure environmental safety. Researchers and laboratory personnel should adhere to standard safety protocols when working with this compound.

In conclusion, 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)acetic acid (CAS No. 1892860-69-3) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits, make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.